Cas no 647830-76-0 (1-Phenol-2-sulfonamide,5-amino-(5CI))

• Product Name: 1-Phenol-2-sulfonamide,5-amino-(5CI)
• CAS No: 647830-76-0
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 961387
• PubChem ID: 458739
• Update Time: 2025-04-19

1-Phenol-2-sulfonamide,5-amino-(5CI) Chemical and Physical Properties

Names and Identifiers

• 1-Phenol-2-sulfonamide,5-amino-(5CI)
• 4-AMINO-2-HYDROXYBENZENESULFONAMIDE
• D87666
• MB36626
• Hydroxysulfanilamid
• DB-218719
• 4-AMINO-2-HYDROXYBENZENE-1-SULFONAMIDE
• 5-Amino-1-phenol-2-sulfonamide
• GS0985
• SCHEMBL10034886
• 647830-76-0
• 4-amino-2-hydroxy-benzenesulfonamide
• 1-phenol-2-sulfonamide,5-amino-

• Inchi： 1S/C6H8N2O3S/c7-4-1-2-6(5(9)3-4)12(8,10)11/h1-3,9H,7H2,(H2,8,10,11)
• InChI Key： QPFIHCDWQOSNCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1O)N)(N)(=O)=O

Computed Properties

• Exact Mass: 188.02600
• Monoisotopic Mass: 188.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.79000
• LogP: 1.98410